Cas no 2227906-14-9 ((1S)-3-amino-1-(1-methyl-1H-pyrazol-4-yl)propan-1-ol)

• Product Name: (1S)-3-amino-1-(1-methyl-1H-pyrazol-4-yl)propan-1-ol
• CAS No: 2227906-14-9
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• CID: 6289639
• PubChem ID: 96635108
• Update Time: 2025-05-22

(1S)-3-amino-1-(1-methyl-1H-pyrazol-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-3-amino-1-(1-methyl-1H-pyrazol-4-yl)propan-1-ol
• EN300-1832431
• 2227906-14-9

• Inchi： 1S/C7H13N3O/c1-10-5-6(4-9-10)7(11)2-3-8/h4-5,7,11H,2-3,8H2,1H3/t7-/m0/s1
• InChI Key： OBAOUZPEWWRPJB-ZETCQYMHSA-N
• SMILES： O[C@H](C1C=NN(C)C=1)CCN

Computed Properties

• Exact Mass: 155.105862047g/mol
• Monoisotopic Mass: 155.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 64.1Ų

Additional information on (1S)-3-amino-1-(1-methyl-1H-pyrazol-4-yl)propan-1-ol

Comprehensive Overview of (1S)-3-amino-1-(1-methyl-1H-pyrazol-4-yl)propan-1-ol (CAS No. 2227906-14-9): Properties, Applications, and Research Insights

The compound (1S)-3-amino-1-(1-methyl-1H-pyrazol-4-yl)propan-1-ol (CAS No. 2227906-14-9) is a chiral amino alcohol derivative with a unique structural framework, combining a 1-methyl-1H-pyrazol-4-yl moiety with a propan-1-ol backbone. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Its stereospecificity (1S configuration) further enhances its value in asymmetric synthesis, a critical area in modern drug discovery.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like (1S)-3-amino-1-(1-methyl-1H-pyrazol-4-yl)propan-1-ol. Researchers frequently search for "chiral intermediates for drug synthesis" or "sustainable methods for amino alcohol production," reflecting the demand for efficient and eco-friendly synthetic routes. The pyrazole ring in this compound is particularly noteworthy, as it is a privileged scaffold in medicinal chemistry, often associated with kinase inhibition and anti-inflammatory activity.

From a synthetic perspective, CAS No. 2227906-14-9 serves as a versatile precursor. Its primary amine and hydroxyl groups allow for diverse functionalization, enabling the creation of libraries for high-throughput screening. A common query in academic forums is, "How to optimize the yield of (1S)-3-amino-1-(1-methyl-1H-pyrazol-4-yl)propan-1-ol?" suggesting a focus on process chemistry improvements. Recent publications highlight enzymatic resolution or organocatalysis as promising approaches to enhance enantiopurity.

The physicochemical properties of this compound, such as its solubility in polar solvents and moderate logP value, make it suitable for formulation development. In agrochemical applications, derivatives of (1S)-3-amino-1-(1-methyl-1H-pyrazol-4-yl)propan-1-ol have shown potential as plant growth regulators, aligning with the growing market for sustainable crop protection solutions. Searches like "pyrazole-based agrochemicals 2024" underscore this relevance.

Quality control of CAS No. 2227906-14-9 typically involves HPLC and chiral chromatography to ensure ≥98% purity, a critical parameter for regulatory compliance. Analytical data, including NMR and HRMS spectra, are often requested in supplier catalogs, reflecting industry standards. The compound’s stability under inert atmospheres and recommended storage at 2–8°C are frequently addressed in technical datasheets.

Emerging studies explore the structure-activity relationship (SAR) of (1S)-3-amino-1-(1-methyl-1H-pyrazol-4-yl)propan-1-ol analogs in neurological targets, coinciding with rising searches for "new GABA modulators." Its structural similarity to neurotransmitter precursors has sparked hypotheses about blood-brain barrier permeability, though clinical validation remains ongoing. This intersection of chemistry and computational biology exemplifies modern interdisciplinary research.

In conclusion, (1S)-3-amino-1-(1-methyl-1H-pyrazol-4-yl)propan-1-ol represents a multifaceted compound with expanding applications. Its CAS No. 2227906-14-9 serves as a key identifier for researchers navigating chemical databases or patent landscapes. As the scientific community prioritizes stereoselective synthesis and fragment-based drug design, this molecule’s role in advancing precision medicine and material science is poised to grow.